Cas no 2228199-17-3 (3-(4-bromofuran-2-yl)-3-methylbutan-1-amine)

• Product Name: 3-(4-bromofuran-2-yl)-3-methylbutan-1-amine
• CAS No: 2228199-17-3
• MF: C₉H₁₄BrNO
• MW: 232.117561817169
• CID: 6455880
• PubChem ID: 165736986
• Update Time: 2025-06-08

3-(4-bromofuran-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromofuran-2-yl)-3-methylbutan-1-amine
• 2228199-17-3
• EN300-1917125

• Inchi： 1S/C9H14BrNO/c1-9(2,3-4-11)8-5-7(10)6-12-8/h5-6H,3-4,11H2,1-2H3
• InChI Key： GWNWFXJUPAYOFJ-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C(C)(C)CCN

Computed Properties

• Exact Mass: 231.02588g/mol
• Monoisotopic Mass: 231.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-(4-bromofuran-2-yl)-3-methylbutan-1-amine

Introduction to 3-(4-bromofuran-2-yl)-3-methylbutan-1-amine (CAS No. 2228199-17-3)

3-(4-bromofuran-2-yl)-3-methylbutan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the Chemical Abstracts Service Number (CAS No.) 2228199-17-3, has garnered attention due to its potential applications in the synthesis of bioactive molecules. The presence of both a furan moiety and an amine functional group makes it a versatile intermediate, particularly in the development of novel therapeutic agents.

The structural framework of 3-(4-bromofuran-2-yl)-3-methylbutan-1-amine consists of a four-membered furan ring substituted with a bromine atom at the 4-position, linked to a branched alkyl chain terminated with an amine group. This configuration not only contributes to its chemical reactivity but also influences its biological interactions. The bromofuran moiety, in particular, is a key feature that enables various chemical transformations, such as cross-coupling reactions, which are widely employed in drug discovery and medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing the furan scaffold. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The bromine atom at the 4-position of the furan ring in this compound enhances its utility as a synthetic precursor, facilitating further derivatization to achieve specific biological targets. The amine group at the terminal position of the alkyl chain further expands its synthetic possibilities, allowing for the formation of amide and urea linkages, which are crucial in drug design.

One of the most compelling aspects of 3-(4-bromofuran-2-yl)-3-methylbutan-1-amine is its potential role in the development of small-molecule inhibitors targeting enzyme-catalyzed processes. Enzymes such as kinases and proteases are integral to numerous cellular pathways and are often implicated in diseases like cancer and inflammation. By leveraging the reactivity of the furan and amine functionalities, researchers can design molecules that selectively interact with these enzymes, modulating their activity and thereby alleviating disease symptoms.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies have shown that small changes in the conformational flexibility of 3-(4-bromofuran-2-yl)-3-methylbutan-1-amine can significantly impact its binding affinity to biological targets. This insight has guided medicinal chemists in optimizing lead compounds for improved efficacy and reduced toxicity. The integration of machine learning algorithms has also accelerated the process of identifying promising candidates from large libraries of compounds, making it feasible to explore complex chemical spaces more efficiently.

The synthesis of 3-(4-bromofuran-2-yl)-3-methylbutan-1-amine involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include bromination of a furan derivative followed by nucleophilic substitution or condensation reactions to introduce the alkyl chain and amine functionality. Advances in catalytic methods have enabled more efficient and environmentally benign synthetic routes, reducing waste generation and improving yield. These developments align with global trends toward sustainable chemistry practices, ensuring that pharmaceutical production remains both effective and responsible.

The pharmacological evaluation of 3-(4-bromofuran-2-yl)-3-methylbutan-1-amine has revealed several intriguing properties that warrant further investigation. Preclinical studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are involved in regulating various physiological processes. Additionally, its interaction with bacterial enzymes has shown promise in combating antibiotic-resistant strains through novel mechanisms. Such findings underscore the importance of exploring structurally diverse compounds like this one to address unmet medical needs.

In conclusion, 3-(4-bromofuran-2-yl)-3-methylbutan-1-amine (CAS No. 2228199-17-3) represents a valuable asset in pharmaceutical research due to its unique structural features and synthetic versatility. Its combination of a reactive furan moiety and an accessible amine group makes it an ideal candidate for further derivatization into bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly critical role in developing next-generation therapeutics that offer improved efficacy and safety profiles.